Cas no 140845-40-5 (1,2,4-Oxadiazole-3-carbonitrile, N-oxide)

• Product Name: 1,2,4-Oxadiazole-3-carbonitrile, N-oxide
• CAS No: 140845-40-5
• MF: C₃HN₃O₂
• MW: 111.058939695358
• CID: 1296822
• PubChem ID: 71343377
• Update Time: 2025-04-20

1,2,4-Oxadiazole-3-carbonitrile, N-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-carbonitrile, N-oxide
• 1,2,4-oxadiazole-3-carbonitrile oxide
• DTXSID20769980
• 140845-40-5

• Inchi： 1S/C3HN3O2/c7-5-1-3-4-2-8-6-3/h2H
• InChI Key： GXFGWZQVXLLWNZ-UHFFFAOYSA-N
• SMILES： O1C=NC(C#[N+][O-])=N1

Computed Properties

• Exact Mass: 111.00693
• Monoisotopic Mass: 111.006876283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 66.34